Cas no 51977-18-5 (1-Butanol,2-[(1-methylethyl)amino]-)

1-Butanol,2-[(1-methylethyl)amino]- structure
51977-18-5 structure
Product Name:1-Butanol,2-[(1-methylethyl)amino]-
CAS No:51977-18-5
MF:C7H17NO
MW:131.215982198715
CID:386892
PubChem ID:241596
Update Time:2025-04-19

1-Butanol,2-[(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol,2-[(1-methylethyl)amino]-
    • 2-(propan-2-ylamino)butan-1-ol
    • AC1L67P5
    • AC1Q7BNS
    • AG-F-76655
    • AR-1C9796
    • CTK4J5198
    • NSC49158
    • NSC-49158
    • 51977-18-5
    • 2-(isopropylamino)-1-butanol
    • SCHEMBL9949899
    • AKOS009064449
    • DTXSID00287137
    • Inchi: 1S/C7H17NO/c1-4-7(5-9)8-6(2)3/h6-9H,4-5H2,1-3H3
    • InChI Key: HHZREYAIWSZPGE-UHFFFAOYSA-N
    • SMILES: OCC(CC)NC(C)C

Computed Properties

  • Exact Mass: 131.13111
  • Monoisotopic Mass: 131.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 63.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 0.868
  • Boiling Point: 204.8°Cat760mmHg
  • Flash Point: 66.5°C
  • Refractive Index: 1.436
  • PSA: 32.26
  • LogP: 1.14620

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